Cas no 1781099-76-0 (methyl 2-(piperidin-4-yl)piperidine-4-carboxylate)

• Product Name: methyl 2-(piperidin-4-yl)piperidine-4-carboxylate
• CAS No: 1781099-76-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6020666
• PubChem ID: 105484069
• Update Time: 2025-05-26

methyl 2-(piperidin-4-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(piperidin-4-yl)piperidine-4-carboxylate
• EN300-1477665
• 1781099-76-0

• Inchi： 1S/C12H22N2O2/c1-16-12(15)10-4-7-14-11(8-10)9-2-5-13-6-3-9/h9-11,13-14H,2-8H2,1H3
• InChI Key： KKUDOEJXRMBTRQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCNC(C1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 2-(piperidin-4-yl)piperidine-4-carboxylate

Methyl 2-(Piperidin-4-yl)piperidine-4-carboxylate (CAS No. 1781099-76-0): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-(piperidin-4-yl)piperidine-4-carboxylate (CAS No. 1781099-76-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as methyl 2-(4-piperidyl)piperidine-4-carboxylate, is characterized by its unique structural features, which include a piperidine ring and a carboxylate ester moiety. These structural elements contribute to its pharmacological properties and make it an intriguing candidate for further research and development.

The chemical structure of methyl 2-(piperidin-4-yl)piperidine-4-carboxylate consists of two piperidine rings connected by a methylene bridge, with a methyl ester group attached to one of the piperidine rings. This arrangement provides the compound with a high degree of conformational flexibility, which is crucial for its interaction with biological targets. The presence of the carboxylate ester group also suggests potential metabolic stability and solubility properties that are favorable for drug development.

Recent studies have focused on the pharmacological activities of methyl 2-(piperidin-4-yl)piperidine-4-carboxylate. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of methyl 2-(piperidin-4-yl)piperidine-4-carboxylate to interact with specific GPCRs could make it a valuable tool in the development of novel therapeutic agents for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, methyl 2-(piperidin-4-yl)piperidine-4-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses have significant therapeutic potential. Preclinical studies have shown that methyl 2-(piperidin-4-yl)piperidine-4-carboxylate exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that the compound could be developed into a new class of anti-inflammatory drugs with improved safety profiles compared to existing treatments.

The synthesis of methyl 2-(piperidin-4-yl)piperidine-4-carboxylate has been optimized using modern synthetic methods, making it more accessible for large-scale production. Various synthetic routes have been explored, including multistep reactions involving ring formation and functional group transformations. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. The availability of efficient synthesis protocols is crucial for advancing the compound from the laboratory to clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like methyl 2-(piperidin-4-yl)piperidine-4-carboxylate. Early-phase clinical trials have demonstrated that the compound is well-tolerated by human subjects and exhibits favorable pharmacokinetic properties. These results provide a strong foundation for further clinical investigations into its therapeutic potential. Ongoing Phase II trials are currently assessing the compound's efficacy in treating specific conditions, such as chronic pain and neurodegenerative diseases.

Beyond its direct therapeutic applications, methyl 2-(piperidin-4-yl)piperidine-4-carboxylate also holds promise as a lead compound for structure-based drug design. Its unique chemical structure can serve as a scaffold for developing analogs with enhanced pharmacological properties. Computational methods, such as molecular docking and molecular dynamics simulations, are being used to predict how modifications to the compound's structure might affect its binding affinity and selectivity for target proteins.

In conclusion, methyl 2-(piperidin-4-yl)piperidine-4-carboxylate (CAS No. 1781099-76-0) is a promising compound in medicinal chemistry with diverse potential applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various medical conditions.